Cas no 2097979-43-4 (3-(Fluoromethyl)azetidin-1-amine)

• Product Name: 3-(Fluoromethyl)azetidin-1-amine
• CAS No: 2097979-43-4
• MF: C₄H₉FN₂
• MW: 104.126064062119
• CID: 5726823
• PubChem ID: 89863308
• Update Time: 2025-08-02

3-(Fluoromethyl)azetidin-1-amine Chemical and Physical Properties

Names and Identifiers

• 2097979-43-4
• 3-(fluoromethyl)azetidin-1-amine
• AKOS026709787
• F1907-5374
• SCHEMBL15336825
• 1-Azetidinamine, 3-(fluoromethyl)-
• 3-(Fluoromethyl)azetidin-1-amine

• Inchi： 1S/C4H9FN2/c5-1-4-2-7(6)3-4/h4H,1-3,6H2
• InChI Key： NSPXCMXDKVPANV-UHFFFAOYSA-N
• SMILES： FCC1CN(C1)N

Computed Properties

• Exact Mass: 104.07497646g/mol
• Monoisotopic Mass: 104.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 60.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 127.9±5.0 °C(Predicted)
• pka: 7.83±0.40(Predicted)

Additional information on 3-(Fluoromethyl)azetidin-1-amine

3-(Fluoromethyl)azetidin-1-amine: A Comprehensive Overview

3-(Fluoromethyl)azetidin-1-amine, also known by its CAS number 2097979-43-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of a fluoromethyl group at the 3-position and an amine group at the 1-position makes this compound unique and potentially valuable for various applications, particularly in drug discovery and development.

The structure of 3-(Fluoromethyl)azetidin-1-amine is characterized by a small, rigid ring system with two substituents. The azetidine ring itself is a saturated four-membered ring, which contributes to the molecule's stability and rigidity. The fluoromethyl group (-CH2F) introduces electron-withdrawing effects, which can influence the compound's reactivity and pharmacokinetic properties. The amine group (-NH2) at the 1-position adds basicity and potential sites for further functionalization, making this compound a versatile building block for synthetic chemistry.

Recent studies have highlighted the potential of 3-(Fluoromethyl)azetidin-1-amine as a precursor for various bioactive molecules. Its ability to act as a chiral auxiliary or a scaffold for drug design has been explored in several research papers. For instance, researchers have utilized this compound to synthesize novel inhibitors for kinases and other enzyme targets, demonstrating its utility in medicinal chemistry.

The synthesis of 3-(Fluoromethyl)azetidin-1-amine typically involves multi-step processes that combine nucleophilic substitution, ring-closing reactions, and fluorination techniques. One common approach involves the reaction of an appropriate aldehyde with ammonia or an amine derivative, followed by cyclization to form the azetidine ring. The introduction of the fluoromethyl group can be achieved through various methods, including electrophilic fluorination or nucleophilic substitution, depending on the starting materials and reaction conditions.

In terms of physical properties, 3-(Fluoromethyl)azetidin-1-amine is generally stable under normal conditions but may require specific storage conditions depending on its application. Its solubility in various solvents has been studied extensively, with findings indicating moderate solubility in polar solvents such as water and ethanol. This property is crucial for its use in biological assays and pharmacokinetic studies.

The pharmacological profile of 3-(Fluoromethyl)azetidin-1-amine has been investigated in several preclinical studies. Research has shown that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a candidate for therapeutic applications in conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate cellular signaling pathways has been explored, further underscoring its potential as a lead compound in drug discovery.

The application of 3-(Fluoromethyl)azetidin-1-amine extends beyond traditional pharmaceuticals. Recent advancements have demonstrated its utility in materials science, where it serves as a building block for constructing advanced materials with tailored properties. For example, researchers have used this compound to synthesize polymer-based materials with enhanced mechanical strength and thermal stability.

In conclusion, 3-(Fluoromethyl)azetidin-1-amine, CAS number 2097979-43-4, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with promising pharmacological properties, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.